4-(2-(Methoxymethyl)pyrimidin-4-yl)morpholine

• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 4-[2-(methoxymethyl)pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C10H15N3O2/c1-14-8-9-11-3-2-10(12-9)13-4-6-15-7-5-13/h2-3H,4-8H2,1H3
• InChI Key: QOOCPTIQJSNSMB-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC=CC(=N1)N2CCOCC2

Description

4-(2-(Methoxymethyl)pyrimidin-4-yl)morpholine is a useful research compound. Its molecular formula is C10H15N3O2 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of morpholine (12.67 g) and 2-methoxymethyl-4-chloropyrimidine (7.69 g) in tetrahydrofuran (100 ml) was heated under reflux for 1 hour. On cooling, the mixture was treated with water (100 ml), the pH adjusted to 8 (conc HCl) and extracted with chloroform. After drying (K2CO3) the extracts were stripped, and the residue purified by chromatography (silica gel, CHCl3 /methanol) to give 2-methoxymethyl-4-morpholinopyrimidine (5.4 g) as an oil.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A solution of 12 g of 2-methoxymethyl-4-chloropyrimidine and 15 ml of morpholine in 50 ml of dichloromethane was stirred at room temperature for 3 hours. The reaction solution was washed several times with water. The organic phase was dried and, after purification by column chromatography, yielded 13 g of 2-methoxymethyl4-morpholinopyrimidine as an oil.